1-(2-chlorobenzyl)-4-(3,5-dimethoxybenzoyl)piperazine

• IUPAC Name: [4-[(2-chlorophenyl)methyl]piperazin-1-yl]-(3,5-dimethoxyphenyl)methanone
• InChI: InChI=1S/C20H23ClN2O3/c1-25-17-11-16(12-18(13-17)26-2)20(24)23-9-7-22(8-10-23)14-15-5-3-4-6-19(15)21/h3-6,11-13H,7-10,14H2,1-2H3
• InChI Key: IQEXRHBDMUZMND-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3Cl)OC
• Molecular Formula: C20H23ClN2O3
• Molecular Weight: 374.9 g/mol

Description

1-(2-chlorobenzyl)-4-(3,5-dimethoxybenzoyl)piperazine is a chemical compound that belongs to the class of piperazines. It has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(2-chlorobenzyl)-4-(3,5-dimethoxybenzoyl)piperazine is not fully understood. However, it has been suggested that it may act on the dopamine and glutamate systems in the brain, which are involved in the regulation of movement and cognition.
Biochemical and Physiological Effects:
1-(2-chlorobenzyl)-4-(3,5-dimethoxybenzoyl)piperazine has been shown to modulate the levels of various neurotransmitters, including dopamine, serotonin, and glutamate. It has also been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress. These effects may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-chlorobenzyl)-4-(3,5-dimethoxybenzoyl)piperazine in lab experiments is its potential therapeutic applications. Additionally, it is a relatively stable compound that can be easily synthesized. However, one of the limitations is the lack of understanding of its mechanism of action, which may hinder the development of more effective therapies.

Future Directions

For research include further investigation of its therapeutic applications, elucidation of its mechanism of action, and its use as a tool for studying the dopamine and glutamate systems in the brain.

Synthesis Methods

The synthesis of 1-(2-chlorobenzyl)-4-(3,5-dimethoxybenzoyl)piperazine involves the reaction of 2-chlorobenzyl chloride and 3,5-dimethoxybenzoic acid with piperazine in the presence of a base. The reaction yields the desired compound as a white solid.

Scientific Research Applications

1-(2-chlorobenzyl)-4-(3,5-dimethoxybenzoyl)piperazine has been studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antinociceptive, and anti-tumor properties in various in vitro and in vivo studies. Additionally, it has been investigated for its potential use in the treatment of Parkinson's disease and cognitive impairment.